2-[(4-methyl-1H-benzimidazol-2-yl)sulfanyl]-N,N-di(propan-2-yl)acetamide

• IUPAC Name: 2-[(4-methyl-1H-benzimidazol-2-yl)sulfanyl]-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C16H23N3OS/c1-10(2)19(11(3)4)14(20)9-21-16-17-13-8-6-7-12(5)15(13)18-16/h6-8,10-11H,9H2,1-5H3,(H,17,18)
• InChI Key: VRFSAHWWRVIARQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)NC(=N2)SCC(=O)N(C(C)C)C(C)C
• Molecular Formula: C16H23N3OS
• Molecular Weight: 305.4 g/mol

Description

2-[(4-methyl-1H-benzimidazol-2-yl)sulfanyl]-N,N-di(propan-2-yl)acetamide, also known as MBZM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MBZM belongs to the class of benzimidazole derivatives, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

1. Anti-Helicobacter pylori Agents

Compounds with a similar structure to 2-[(4-methyl-1H-benzimidazol-2-yl)sulfanyl]-N,N-di(propan-2-yl)acetamide have been found to be potent against the gastric pathogen Helicobacter pylori. A study highlighted a prototype carbamate structure that displayed low minimal inhibition concentration (MIC) values against various H. pylori strains, including those resistant to metronidazole or clarithromycin. These compounds were also found to have a low rate of resistance development, a crucial factor for novel anti-H. pylori agents (Carcanague et al., 2002).

2. Antimicrobial Activities

Derivatives of the benzimidazole class, closely related to the chemical structure , have shown significant antimicrobial activities. For instance, synthesized derivatives were tested against various bacterial strains like Micrococcus luteus, Bacillus cereus, and Escherichia coli, showing noteworthy levels of activity. This indicates potential for these compounds in the development of new antimicrobial agents (Kaplancıklı et al., 2004).

3. Synthesis and Structural Studies

Research into the synthesis and structural analysis of similar benzimidazole derivatives has been conducted. For example, studies on the crystal structures of related compounds provide insights into their molecular conformations, which is vital for understanding their chemical behavior and potential applications in scientific research (Subasri et al., 2016).

4. Inhibition of Gastric Acid Secretion

Substituted benzimidazoles, a category to which our compound of interest belongs, have been investigated for their role in inhibiting gastric acid secretion. This has been linked to their potential ability to affect (H+ + K+) ATPase activity, a key mechanism in the gastric acid secretion process. Such findings suggest potential therapeutic applications in conditions related to excessive gastric acid production (Fellenius et al., 1981).